Cas no 66640-44-6 (1,1'-Biphenyl,2,2',4,4'-tetrachloro-6-(methylthio)-)

• Product Name: 1,1'-Biphenyl,2,2',4,4'-tetrachloro-6-(methylthio)-
• CAS No: 66640-44-6
• MF: C₁₃H₈Cl₄S
• MW: 338.079618453979
• CID: 522428
• PubChem ID: 188051
• Update Time: 2025-04-19

1,1'-Biphenyl,2,2',4,4'-tetrachloro-6-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• 1,1'-Biphenyl,2,2',4,4'-tetrachloro-6-(methylthio)-
• 1,5-dichloro-2-(2,4-dichlorophenyl)-3-methylsulfanylbenzene
• DTXSID50216795
• 66640-44-6

• Inchi： 1S/C13H8Cl4S/c1-18-12-6-8(15)5-11(17)13(12)9-3-2-7(14)4-10(9)16/h2-6H,1H3
• InChI Key： MTQVXHJQDGNLED-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(=C1C1C=CC(=CC=1Cl)Cl)SC)Cl

Computed Properties

• Exact Mass: 335.91034
• Monoisotopic Mass: 335.91
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.6
• Topological Polar Surface Area: 25.3Ų

Experimental Properties

• Density: 1.5
• Boiling Point: 388.2°C at 760 mmHg
• Flash Point: 175.6°C
• Refractive Index: 1.664
• PSA: 0